molecular formula C26H26ClN7O B2569099 N-{1-[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide CAS No. 1006001-38-2

N-{1-[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide

Cat. No. B2569099
CAS RN: 1006001-38-2
M. Wt: 487.99
InChI Key: YTIASSVNVJDQBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Unfortunately, specific information on the synthesis of this compound is not available from the search results. Synthesis of complex organic compounds typically involves multiple steps and requires specialized knowledge in organic chemistry .


Chemical Reactions Analysis

Chemical reactions involve the breaking and forming of chemical bonds to transform reactants into products . The specific chemical reactions that this compound might undergo would depend on its molecular structure and the conditions under which it is stored or used.

Scientific Research Applications

UVB Protection in Skin Care

The compound exhibits promising protective effects against UVB-induced damage in human keratinocytes. Specifically, two carboline alkaloids—(3S,4R)-1-(β-carbolin-1-yl)-3,4,5-trihydroxy-1-pentanone (1) and 1-hydroxymethyl-β-carboline (3)—along with flavonoids vicenin-1 (8) and apigenin (20) have been found to increase cell viability and maintain skin structures in a 3D skin model. These compounds could find application in sunscreen cosmetics .

Anti-Inflammatory Properties

The compound’s derivatives, such as 5-{[4-(4-bromophenyl)-3-(4-chlorophenyl)-1,3-thiazol-2(3H)-ylidene]amino}-6-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (11e) and its 3,4-bis(4-chlorophenyl) analog (11f), exhibit anti-inflammatory activity comparable to indomethacin. These findings suggest potential applications in managing inflammatory conditions .

Skin Barrier Enhancement

In the 3D skin model, compounds 1 and 8 (vicenin-1) increased the expression of filaggrin and claudin-1, essential proteins for maintaining skin barrier function. This property could be harnessed for skin health and barrier repair .

Neuroprotection

Carboline alkaloids, including compound 1, have been investigated for their neuroprotective effects. Further research could explore their potential in treating neurodegenerative diseases .

Anticancer Activity

While not explicitly studied for this compound, the presence of carboline alkaloids warrants investigation into their potential anticancer properties. These alkaloids have shown promise in other contexts, and their effects on cancer cells could be explored .

Drug Delivery Systems

Given the compound’s unique structure, it may serve as a scaffold for drug delivery systems. Researchers could explore its use in targeted drug delivery or as a carrier for therapeutic agents .

properties

IUPAC Name

N-[2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]adamantane-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H26ClN7O/c1-15-6-22(31-25(35)26-10-16-7-17(11-26)9-18(8-16)12-26)34(32-15)24-21-13-30-33(23(21)28-14-29-24)20-4-2-19(27)3-5-20/h2-6,13-14,16-18H,7-12H2,1H3,(H,31,35)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YTIASSVNVJDQBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1)NC(=O)C23CC4CC(C2)CC(C4)C3)C5=NC=NC6=C5C=NN6C7=CC=C(C=C7)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H26ClN7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

488.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{1-[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.